Cas no 1097070-19-3 (5-(1H-imidazol-2-yl)-2-(trifluoromethyl)-Pyridine)

• Product Name: 5-(1H-imidazol-2-yl)-2-(trifluoromethyl)-Pyridine
• CAS No: 1097070-19-3
• MF: C₉H₆F₃N₃
• MW: 213.159251689911
• MDL: MFCD18256331
• CID: 1098705
• PubChem ID: 67133203
• Update Time: 2025-08-03

5-(1H-imidazol-2-yl)-2-(trifluoromethyl)-Pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(1H-imidazol-2-yl)-2-(trifluoromethyl)-Pyridine
• SCHEMBL1719845
• 1097070-19-3
• A1-27150
• BVYFUUWYVRDPNQ-UHFFFAOYSA-N
• 5-(1H-imidazol-2-yl)-2-(trifluoromethyl)pyridine

• MDL： MFCD18256331
• Inchi： 1S/C9H6F3N3/c10-9(11,12)7-2-1-6(5-15-7)8-13-3-4-14-8/h1-5H,(H,13,14)
• InChI Key： BVYFUUWYVRDPNQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CN=1)C1=NC=CN1)(F)F

Computed Properties

• Exact Mass: 213.05138169g/mol
• Monoisotopic Mass: 213.05138169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.6Ų

Additional information on 5-(1H-imidazol-2-yl)-2-(trifluoromethyl)-Pyridine

Introduction to 5-(1H-imidazol-2-yl)-2-(trifluoromethyl)-Pyridine (CAS No. 1097070-19-3) and Its Emerging Applications in Chemical Biology

The compound 5-(1H-imidazol-2-yl)-2-(trifluoromethyl)-Pyridine, identified by its CAS number 1097070-19-3, represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, featuring a pyridine core substituted with a trifluoromethyl group and an imidazole moiety, has garnered considerable attention due to its unique structural and electronic properties. The strategic placement of these functional groups not only enhances its reactivity but also opens up diverse possibilities for its application in drug discovery, material science, and catalysis.

In recent years, the pharmaceutical industry has witnessed a surge in the development of molecules incorporating fluorinated aromatic systems. The trifluoromethyl group, in particular, is renowned for its ability to modulate metabolic stability, lipophilicity, and binding affinity, making it a cornerstone in medicinal chemistry. The presence of this group in 5-(1H-imidazol-2-yl)-2-(trifluoromethyl)-Pyridine contributes to its potential as a versatile scaffold for designing novel therapeutic agents. Furthermore, the imidazole ring is a well-documented pharmacophore found in numerous bioactive compounds, including antiviral, antibacterial, and anticancer agents.

The combination of these structural elements in 5-(1H-imidazol-2-yl)-2-(trifluoromethyl)-Pyridine has been explored in several cutting-edge research studies. For instance, recent publications highlight its role as an intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions. These interactions are often implicated in various diseases, including cancer and inflammatory disorders. By leveraging the electron-withdrawing nature of the trifluoromethyl group and the chelating properties of the imidazole ring, researchers have been able to develop highly specific binders that disrupt aberrant signaling pathways.

Moreover, the compound's ability to act as a ligand in coordination chemistry has opened new avenues for its use in catalysis. Transition metal complexes derived from this molecule have shown promise in facilitating cross-coupling reactions, which are pivotal in constructing complex organic molecules. The electron-deficient nature of the pyridine ring enhances its interaction with transition metals such as palladium and copper, enabling efficient catalytic transformations. This aspect is particularly relevant in industrial applications where high yields and selectivity are paramount.

Another exciting application lies in the field of materials science. The electronic properties of 5-(1H-imidazol-2-yl)-2-(trifluoromethyl)-Pyridine make it a candidate for use in organic semiconductors and light-emitting diodes (OLEDs). The presence of both electron-donating and withdrawing groups allows for fine-tuning of charge transport properties, which is essential for optimizing device performance. Recent studies have demonstrated its efficacy in forming stable films with high charge mobility, suggesting potential use in next-generation electronic devices.

From a synthetic chemistry perspective, the synthesis of 5-(1H-imidazol-2-yl)-2-(trifluoromethyl)-Pyridine exemplifies the ingenuity required to construct complex heterocyclic frameworks. Researchers have employed various strategies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, to achieve high regioselectivity and yield. These synthetic methodologies not only contribute to the accessibility of this compound but also serve as valuable tools for developing other related molecules.

The biological activity of this compound has also been thoroughly investigated. In vitro studies have revealed that derivatives of 5-(1H-imidazol-2-yl)-2-(trifluoromethyl)-Pyridine exhibit inhibitory effects on certain enzymes associated with metabolic pathways relevant to neurological disorders. The precise interaction between the compound's structure and biological targets underscores the importance of structural diversity in drug design. Further exploration into its pharmacological profile may uncover novel therapeutic applications.

Computational chemistry has played a pivotal role in understanding the molecular interactions of 5-(1H-imidazol-2-yl)-2-(trifluoromethyl)-Pyridine. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound binds to biological targets at an atomic level. These computational approaches complement experimental data by offering predictive models that can guide further optimization efforts. The integration of computational methods with experimental validation has become indispensable in modern drug discovery pipelines.

The environmental impact of fluorinated compounds is another critical consideration. While fluorinated molecules often exhibit enhanced biostability and pharmacological efficacy, their persistence in the environment raises concerns about long-term ecological effects. Ongoing research aims to balance these benefits with sustainability by developing greener synthetic routes and exploring biodegradable alternatives. The development of 5-(1H-imidazol-2-yl)-2-(trifluoromethyl)-Pyridine within this context highlights the need for responsible chemical innovation.

In conclusion, 5-(1H-imidazol-2-yl)-2-(trifluoromethyl)-Pyridine (CAS No. 1097070-19-3) stands as a testament to the power of interdisciplinary research in chemical biology. Its unique structural features enable diverse applications across pharmaceuticals, materials science, and catalysis. As our understanding of molecular interactions deepens, compounds like this will continue to drive innovation at the forefront of scientific discovery.